Cas no 185836-75-3 ((R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid)

• Product Name: (R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid
• CAS No: 185836-75-3
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD01862170
• CID: 137988
• Update Time: 2025-04-19

(R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-(tert-Butoxy)-2-methyl-4-oxobutanoic acid
• (2R)-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• (R)-2-Methylsuccinic acid 4-tert-butyl ester
• Butanedioic acid,2-methyl-, 4-(1,1-dimethylethyl) ester, (2R)-
• SC3741
• (R)-2-Methysuccinic acid 4-tert-butyl ester
• (R)-4-tert-butoxy-2-Methyl-4-oxobutanoic acid
• (2R)-2-Methylbutanedioic acid 4-tert-butyl ester
• (2R)-4-tert-Butoxy-2-methyl-4-oxobutanoic acid
• 9712AA
• ST2402649
• AX8047459
• (2R)-2-Methylsuccinic acid 4-tert-but
• (R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid

• MDL： MFCD01862170
• Inchi： 1S/C9H16O4/c1-6(8(11)12)5-7(10)13-9(2,3)4/h6H,5H2,1-4H3,(H,11,12)/t6-/m1/s1
• InChI Key： RSLMNCHJSYDERN-ZCFIWIBFSA-N
• SMILES： O(C(C[C@H](C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Solid
• Density: 1.071
• Melting Point: 59-60 ºC
• Boiling Point: 282 ºC
• Flash Point: 105 ºC
• PSA: 63.60000
• LogP: 1.43890

(R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature